Cas no 180749-08-0 (1H-Pyrazolo[3,4-d]pyrimidin-4-ol)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-ol
• CAS No: 180749-08-0
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 113528
• Update Time: 2025-04-18

1H-Pyrazolo[3,4-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-ol
• 1H-Pyrazolo[3,4-d]pyrimidin-4-ol (9CI)

• Inchi： 1S/C5H4N4O/c10-5-3-1-8-9-4(3)6-2-7-5/h1-2H,(H2,6,7,8,9,10)
• InChI Key： OFCNXPDARWKPPY-UHFFFAOYSA-N
• SMILES： C1N=C(O)C2C=NNC=2N=1

Computed Properties

• Exact Mass: 136.03862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: nothing

Experimental Properties

• PSA: 74.69